Cas no 1227664-24-5 (Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate)

• Product Name: Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
• CAS No: 1227664-24-5
• MF: C₁₂H₁₆BClO₄S
• MW: 302.582041740417
• CID: 4769457
• PubChem ID: 46703108
• Update Time: 2026-02-26

Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
• 1227664-24-5
• CS-0368365
• Methyl5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
• methyl 5-chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
• E75146
• BS-45994
• Z2050071692
• EN300-6253594
• 2-Thiophenecarboxylic acid, 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate

• Inchi： 1S/C12H16BClO4S/c1-11(2)12(3,4)18-13(17-11)7-6-8(10(15)16-5)19-9(7)14/h6H,1-5H3
• InChI Key： CYZLLPLZAMTANF-UHFFFAOYSA-N
• SMILES： ClC1=C(B2OC(C)(C)C(C)(C)O2)C=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 302.0550880g/mol
• Monoisotopic Mass: 302.0550880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate

Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate, identified by the CAS number 1227664-24-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring system substituted with a methyl ester group and a boron-containing dioxaborolane moiety. The presence of the chloro group at the 5-position further enhances its reactivity and functional versatility.

The synthesis of this compound typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in cross-coupling reactions have enabled more efficient and selective methods for constructing the dioxaborolane moiety. For instance, the use of transition metal catalysts such as palladium(0) has been pivotal in achieving high yields and purity levels during the synthesis process.

One of the most notable applications of this compound lies in its use as a building block for constructing advanced materials. The thiophene ring system is known for its aromatic stability and conjugation properties, making it an ideal component for designing π-conjugated systems. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly enhance their electronic properties, paving the way for applications in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In addition to its role in materials science, this compound has also found utility in medicinal chemistry. The presence of the boron-containing group allows for selective substitution reactions, enabling the creation of bioactive molecules with tailored pharmacological profiles. Researchers have explored its potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

From an environmental standpoint, there is growing interest in understanding the ecological impact of this compound. Recent toxicity studies have focused on assessing its biodegradability and potential risks to aquatic life. These studies are crucial for ensuring that its use aligns with sustainable practices and regulatory standards.

In conclusion, Methyl 5-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.